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Compound of Interest

Compound Name: Pentadecaprenol

CAS No.: 10589-52-3

Cat. No.: B3079022

Get Quote

This guide provides comprehensive safety and logistical information for the handling and

disposal of Pentadecaprenol, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and minimize exposure risks.

Quantitative Data Summary
For quick reference, the following table summarizes the key physical and chemical properties

of Pentadecaprenol.
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Property Value

Molecular Formula C15H32O

Molecular Weight 228.42 g/mol

Appearance White solid

Odor Alcohol-like

Melting Point 44 °C / 111.2 °F[1]

Boiling Point 269 - 271 °C / 516.2 - 519.8 °F @ 760 mmHg[1]

Flash Point 74°C (lit.)[2]

Solubility Insoluble in water

Operational Plan: Handling Pentadecaprenol
Adherence to the following step-by-step procedures is critical for the safe handling of

Pentadecaprenol.

Pre-Handling Preparations
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Designated Area: All handling of Pentadecaprenol should occur in a designated, well-

ventilated area, such as a chemical fume hood.[2]

Gather PPE: Ensure all necessary Personal Protective Equipment (PPE) is available and in

good condition.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Pentadecaprenol to prevent skin and eye

contact, and inhalation.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or
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European Standard EN166.[1] A face shield may be necessary for splash-prone procedures.

Skin Protection:

Gloves: Wear chemical-resistant, powder-free gloves.[3] For operations with a higher risk

of exposure, consider double-gloving.[4] Change gloves immediately if they are torn,

punctured, or contaminated.[4]

Lab Coat/Gown: A clean, long-sleeved lab coat or a disposable gown made of low-

permeability fabric should be worn to protect the arms and body.[3][4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[1] However, if dust formation is unavoidable, a particle

filter respirator is recommended.[1]

Handling Procedures
Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[1]

Prevent Dust Formation: Handle the solid material carefully to avoid generating dust.[1][2]

Ventilation: Always handle Pentadecaprenol in a well-ventilated area or a chemical fume

hood to minimize inhalation risks.[2]

Hygiene: Practice good industrial hygiene. Do not eat, drink, or smoke in the handling area.

[4] Wash hands thoroughly after handling the substance.[5]

Post-Handling Procedures
Decontamination: Clean the work area and any equipment used with an appropriate solvent.

PPE Removal: Remove PPE in the designated area, avoiding self-contamination. Dispose of

single-use items in the appropriate waste stream.

Disposal Plan
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Proper disposal of Pentadecaprenol and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect waste Pentadecaprenol and any contaminated materials (e.g.,

gloves, wipes) in a suitable, clearly labeled, and closed container.[2]

Regulatory Compliance: Dispose of chemical waste in accordance with all local, state, and

federal regulations. Do not let the chemical enter drains.[2]

Waste Vendor: Utilize a licensed chemical waste disposal company for the final disposal of

the material.

Experimental Workflow and Safety Protocols
The following diagram illustrates the standard workflow for safely handling Pentadecaprenol,
from initial preparation to final disposal.
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Emergency Procedures

Start: Experiment Planning

1. Pre-Handling
- Risk Assessment
- Designate Area

- Gather PPE

End: Documentation

2. Don PPE
- Safety Goggles
- Lab Coat/Gown

- Chemical-Resistant Gloves

3. Handling Pentadecaprenol
- Use Fume Hood

- Avoid Dust Formation
- Minimize Contact

4. Post-Handling
- Decontaminate Workspace

- Clean Equipment

Spill Response
- Evacuate Area

- Use Absorbent Material
- Collect for Disposal

If Spill Occurs

Exposure Response
- Skin: Wash with soap and water

- Eyes: Rinse with water for 15 min
- Seek Medical Attention

If Exposure Occurs

5. Waste Segregation
- Collect Solid Waste

- Collect Contaminated PPE

6. Disposal
- Label Waste Container

- Store in Designated Area
- Arrange for Professional Disposal

7. Doff PPE
- Remove Gloves Last

- Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Pentadecaprenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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